![molecular formula C26H27IN6O3 B1209729 N-(Hydrocinchonidin-8'-yl)-4-azido-2-hydroxybenzamide](/img/structure/B1209729.png)
N-(Hydrocinchonidin-8'-yl)-4-azido-2-hydroxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
IACI is a cinchona alkaloid.
Scientific Research Applications
Photoaffinity Labeling in Cancer Research
N-(Hydrocinchonidin-8'-yl)-4-azido-2-hydroxybenzamide has been utilized in the study of multidrug resistance proteins in cancer cells. In a study by Daoud et al. (2000), this compound was used to photoaffinity label the multidrug resistance protein (MRP) in drug-resistant small cell lung cancer cells. This application highlights its potential in understanding drug binding and transport mechanisms in cancer research (Daoud et al., 2000).
Drug Activation and DNA Interaction Studies
The compound has been implicated in the study of drug activation processes. Knox et al. (1991) researched how a related hydroxylamine compound, activated by enzyme reduction, becomes capable of binding to DNA and producing interstrand crosslinks. This research sheds light on the cytotoxicity mechanisms of certain drug molecules (Knox et al., 1991).
Bactericidal Agent Research
In bactericidal studies, similar compounds to N-(Hydrocinchonidin-8'-yl)-4-azido-2-hydroxybenzamide have been assessed for their efficacy against drug-resistant bacteria like MRSA. Zadrazilova et al. (2015) evaluated substituted benzamides against clinical isolates of methicillin-resistant Staphylococcus aureus, suggesting potential applications in developing new antibacterial agents (Zadrazilova et al., 2015).
Histone Deacetylase Inhibition for Cancer Therapy
Rodrigues et al. (2016) explored N-acylhydrazone derivatives, structurally related to N-(Hydrocinchonidin-8'-yl)-4-azido-2-hydroxybenzamide, as histone deacetylase inhibitors. These compounds showed potential in cancer therapy due to their effect on cell migration and proliferation (Rodrigues et al., 2016).
properties
Product Name |
N-(Hydrocinchonidin-8'-yl)-4-azido-2-hydroxybenzamide |
---|---|
Molecular Formula |
C26H27IN6O3 |
Molecular Weight |
596.4 g/mol |
IUPAC Name |
4-azido-N-[4-[(R)-[(2S,5R)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl]-hydroxymethyl]quinolin-8-yl]-2-hydroxy-5-(125I)iodanylbenzamide |
InChI |
InChI=1S/C26H27IN6O3/c1-2-14-13-33-9-7-15(14)10-22(33)25(35)17-6-8-29-24-16(17)4-3-5-20(24)30-26(36)18-11-19(27)21(31-32-28)12-23(18)34/h3-6,8,11-12,14-15,22,25,34-35H,2,7,9-10,13H2,1H3,(H,30,36)/t14-,15?,22-,25+/m0/s1/i27-2 |
InChI Key |
VWFWJPJMAFRNET-MQWMPURMSA-N |
Isomeric SMILES |
CC[C@H]1CN2CCC1C[C@H]2[C@@H](C3=C4C=CC=C(C4=NC=C3)NC(=O)C5=CC(=C(C=C5O)N=[N+]=[N-])[125I])O |
SMILES |
CCC1CN2CCC1CC2C(C3=C4C=CC=C(C4=NC=C3)NC(=O)C5=CC(=C(C=C5O)N=[N+]=[N-])I)O |
Canonical SMILES |
CCC1CN2CCC1CC2C(C3=C4C=CC=C(C4=NC=C3)NC(=O)C5=CC(=C(C=C5O)N=[N+]=[N-])I)O |
synonyms |
IACI cpd iodoarylcinchonidine N-(hydrocinchonidin-8'-yl)-4-azido-2-hydroxybenzamide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.